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Compound of Interest |

4-Amino-2-chloro-3-
Compound Name:
fluorobenzonitrile

CAS No.: 757247-99-7

Cat. No.: B1524638

. J

4-Amino-2-chloro-3-fluorobenzonitrile, identified by CAS Number 757247-99-7, is a highly
functionalized aromatic compound.[1][2] Its strategic placement of an amino group, a nitrile
group, and two different halogen atoms (chlorine and fluorine) on a benzene ring makes it an
exceptionally versatile intermediate.[1] This unique substitution pattern offers multiple reactive
sites, enabling chemists to employ it in the synthesis of complex molecular architectures.
Consequently, it is a valuable component in the development of novel pharmaceuticals,
advanced agrochemicals, and specialized materials.[1]

Physicochemical and Structural Properties

The compound's physical and chemical characteristics are fundamental to its application in
synthesis, dictating reaction conditions and purification strategies. It typically presents as a gray
to light gray solid with a high boiling point, indicative of a stable crystalline structure.[1]
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Property Value Source
CAS Number 757247-99-7 [1][2]
Molecular Formula C7H4CIFN:2 [1][3]
Molecular Weight 170.57 g/mol [11[3]
Appearance Gray to light gray solid [1]
Boiling Point 320°C [1][3]
Density 1.42 g/cm3 [11[3]
Purity Typically 297-98% [11[2]

Room temperature, inert
Storage atmosphere, protected from [3]
light

Synthesis and Reaction Pathways

The synthesis of 4-Amino-2-chloro-3-fluorobenzonitrile is achieved through established
chemical methodologies, ensuring high purity and yield. Common industrial routes involve
multi-step transformations starting from readily available precursors.

Common Synthesis Precursors

The primary starting materials for its synthesis typically include:
e 3-chloro-2-fluoroaniline[1]
e 4-amino-2-chloro-3-fluorobenzaldehyde[1]

The selection of the precursor is often a strategic decision based on cost, availability, and the
desired efficiency of the subsequent reaction steps. The transformation from these precursors
into the final benzonitrile product involves a sequence of reactions that introduce and modify
the key functional groups.
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Caption: Generalized Synthesis Workflow.

Versatility in Chemical Reactions

The true value of this compound lies in its ability to participate in a wide array of chemical
reactions. The distinct reactivity of its functional groups allows for selective transformations,
making it a cornerstone for building molecular complexity.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1524638?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

- 4-Amino-2-chloro-3-fluorobenzonitrile =

Key Reaction Types

Nucleophilic Aromatic Nitrile Group
Transformations

Substitution

Diazotization Coupling Reactions
(via Amino Group) (e.g., Suzuki, Buchwald)

. Pharmaceuticals ]
Agrochemicals (e.g., HIV NNRTIs) Advanced Materials

Click to download full resolution via product page

Caption: Reaction Versatility and Applications.

Applications in Drug Discovery and Medicinal
Chemistry

The presence of chlorine and fluorine atoms significantly influences the pharmacokinetic and
pharmacodynamic properties of derivative molecules. The chloro group, in particular, has
profound effects in drug design, acting as a versatile substituent that can modulate electronic
properties and participate in beneficial halogen bonding with protein targets.[4]

This intermediate is particularly crucial in the synthesis of heterocyclic compounds, which form
the scaffold of many therapeutic agents.[1] Its derivatives have been explored in various drug
discovery programs, including the development of non-nucleoside reverse transcriptase

inhibitors (NNRTIs) for HIV-1 therapy.[5] The ability to fine-tune the structure using this building
block allows medicinal chemists to optimize for potency, selectivity, and resistance profiles.

Safety, Handling, and Hazard Profile
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As with any laboratory chemical, proper handling and safety precautions are paramount.

Researchers must consult the latest Safety Data Sheet (SDS) before use. The compound is

classified with specific hazards that require careful management in a laboratory setting.

Hazard Type

GHS Classification & Precautionary
Statements

Hazard Statements

H302: Harmful if swallowed.[3]

Precautionary Statements

P280: Wear protective gloves/protective
clothing/eye protection/face protection.[3][6]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[3][7]

General Handling

Use in a well-ventilated area or under a fume
hood. Avoid dust formation. Do not eat, drink, or
smoke when using this product. Wash hands

and any exposed skin thoroughly after handling.

[8](9]

Personal Protective Equipment (PPE)

Safety glasses with side-shields, chemical-
resistant gloves (e.g., nitrile), and a lab coat are
mandatory. For operations that may generate

dust, respiratory protection should be used.[6]

Storage

Store in a tightly sealed container in a cool, dry,

and dark place with an inert atmosphere.[3]

Conclusion

4-Amino-2-chloro-3-fluorobenzonitrile is more than just a chemical intermediate; it is an

enabling tool for innovation in the chemical and pharmaceutical sciences. Its well-defined

physicochemical properties, established synthesis routes, and exceptional reactive versatility

provide a reliable foundation for the construction of novel, high-value molecules. For

researchers in drug discovery and materials science, a thorough understanding of this building
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block's potential and its safe handling are essential for advancing their projects and achieving
new scientific breakthroughs.

References

e The Chemistry of 4-Amino-2-chloro-3-fluorobenzonitrile: Synthesis and Applications.
(2026, January 25). Google Search.

e 4-Amino-2-chloro-3-fluorobenzonitrile | Building block. Nanjing Bike Biotechnology Co.,
Ltd.

e 4-Chloro Benzonitrile CAS No 623-03-0 MATERIAL SAFETY DATA SHEET SDS/MSDS.
CDH Fine Chemical.

e 4-Amino-3-chlorobenzonitrile | C7H5CIN2 | CID 519896. PubChem - NIH.

e 4-Amino-2-chlorobenzonitrile 99 20925-27-3. Sigma-Aldrich.

e 4-Amino-2-chloro-3-fluorobenzonitrile manufacturers and suppliers in india.
ChemicalBook.

o Discovery and Characterization of Fluorine-Substituted Diarylpyrimidines Derivatives as
Novel HIV-1 NNRTIs with Highly Improved Resistance Profiles and Low Activity for the hERG
lon Channel. PubMed Central.

o SAFETY DATA SHEET. Fisher Scientific.

e CN1810775B - Preparation process of 4-amino-2-trifluoromethyl benzonitrile. Google
Patents.

o Safety Data Sheet: 4-Aminobenzonitrile. Carl ROTH.

e Method for synthesizing 2-chloro-4-fluorobenzoic acid by using 2-chloro-4-aminobenzonitrile
as raw material. Patsnap Eureka.

e Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review. PubMed Central.

e 4-Chloro-3-fluorobenzonitrile | C7H3CIFN | CID 2736539. PubChem.

e 4-Amino-2-chlorobenzonitrile. Apollo Scientific.

e “Magic Chloro”: Profound Effects of the Chlorine Atom in Drug Discovery. ChemRXxiv.

e 4-Amino-3-fluorobenzonitrile 63069-50-1. TCI EUROPE N.V..

e 4-Amino-2-chloro-6-fluorobenzonitrile | C7H4CIFN2 | CID 59635883. PubChem.

o SAFETY DATA SHEET. Fisher Scientific.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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